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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B10761310 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Paromomycin is paramount. This document provides immediate, essential safety

and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment
Paromomycin sulfate presents several hazards that necessitate the use of appropriate

personal protective equipment (PPE). It is harmful if swallowed, toxic in contact with skin or if

inhaled, and can cause skin and serious eye irritation.[1][2] Additionally, it may cause

respiratory irritation and is suspected of damaging fertility or the unborn child.[1][2] As a

combustible solid, it can also form explosive dust mixtures in the air.[3]

A comprehensive PPE strategy is crucial for mitigating these risks. The following table

summarizes the recommended protective equipment.
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PPE Category Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields, chemical goggles, or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation. An

eye wash station should be

readily accessible.

Hand Protection
Nitrile, PVC, neoprene, or

rubber gloves.

Prevents skin contact, as

Paromomycin is toxic upon

dermal absorption. Double

gloving may be considered for

enhanced protection.

Skin Protection

Lab coat and protective

clothing made of materials like

cotton, rubber, PVC, or viton.

Protective shoe covers are

also recommended.

Provides a barrier against

accidental skin exposure.

Respiratory Protection
A dust respirator or a self-

contained breathing apparatus.

Essential when there is a risk

of inhaling dust, especially in

poorly ventilated areas or

during spill clean-up.

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and maintain the integrity of

Paromomycin.

Handling:

Ventilation: Always handle Paromomycin in a well-ventilated area. The use of local exhaust

ventilation is strongly recommended to control airborne dust.

Avoid Contact: All personal contact, including inhalation of dust and direct contact with skin

and eyes, should be strictly avoided.
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Dust Prevention: Take measures to prevent the generation of dust during handling and

weighing.

Storage:

Containers: Store in the original, tightly sealed containers. Suitable materials include glass,

polyethylene, or polypropylene.

Conditions: Maintain a controlled room temperature between 20°C and 25°C (68°F and

77°F) and protect from moisture.

The following workflow outlines the standard operating procedure for handling Paromomycin
from receipt to disposal.
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Standard Operating Procedure for Paromomycin Handling

Preparation

Handling

Post-Handling

Storage & Disposal

Receive and Log Paromomycin

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh and Prepare Solution

Perform Experiment

Decontaminate Work Area

Store Unused Paromomycin

Unused Material

Doff and Dispose of PPE

Dispose of WasteWash Hands Thoroughly
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

Emergency Situation Immediate Actions

Minor Spill

Evacuate non-essential personnel. Wearing full

PPE, clean up the spill immediately using dry

procedures. Dampen the spilled powder with

water to prevent dusting before sweeping.

Collect the material in a sealed container for

proper disposal.

Major Spill
Evacuate the area immediately and alert

emergency responders.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected area thoroughly with soap

and water. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Fire

Use a dry chemical, carbon dioxide, foam, or

water spray extinguisher. A solid stream of water

may be ineffective. Firefighters should wear a

self-contained breathing apparatus and full

protective gear.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The logical workflow for responding to a Paromomycin spill is detailed in the diagram below.

Paromomycin Spill Response Workflow

Spill Occurs

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Don Full PPE Evacuate Area

Restrict Access to Area

Dampen with Water to Prevent Dusting

Clean with Absorbent Material or HEPA Vacuum

Place Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste and Contaminated PPE

Alert Emergency Services

Await Professional Clean-up
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Paromomycin Spill Response Workflow

Disposal Plan
Proper disposal of Paromomycin and associated waste is essential to prevent environmental

contamination and potential harm.

Laboratory Waste: Waste containing Paromomycin should be treated as chemical waste.

Stock solutions are considered hazardous chemical waste and must be disposed of

according to institutional and local regulations.

Unused or Expired Product: The preferred method of disposal for unused or expired

Paromomycin is through a certified drug take-back program.

Disposal in Trash (if no take-back program is available):

Do not crush tablets or capsules.

Mix the medicine with an unpalatable substance such as dirt, cat litter, or used coffee

grounds.

Place the mixture in a sealed plastic bag.

Dispose of the sealed bag in the household trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Paromomycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761310#personal-protective-equipment-for-
handling-paromomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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